Cas no 2172112-48-8 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentane-1-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentane-1-carboxylic acid
• CAS No: 2172112-48-8
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 5966863
• PubChem ID: 165527270
• Update Time: 2025-06-12

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentane-1-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclopentane-1-carboxylic acid
• 2172112-48-8
• EN300-1494748

• Inchi： 1S/C26H28N2O6/c29-22(27-25(23(30)31)11-5-6-12-25)26(13-14-33-16-26)28-24(32)34-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,21H,5-6,11-16H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： TUNIPHLXLLMOHX-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C(NC1(C(=O)O)CCCC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentane-1-carboxylic acid

Comprehensive Analysis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentane-1-carboxylic acid (CAS No. 2172112-48-8)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentane-1-carboxylic acid (CAS No. 2172112-48-8) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopentane backbone, plays a pivotal role in modern drug development. Researchers and industry professionals are increasingly focusing on its applications in peptide coupling, proteomics, and bioconjugation, aligning with the growing demand for precision medicine and targeted therapies.

The Fmoc-protected moiety in this compound is particularly noteworthy, as it is widely utilized in solid-phase peptide synthesis (SPPS). This method, a cornerstone in the production of therapeutic peptides, relies heavily on Fmoc-chemistry for its mild deprotection conditions and high efficiency. With the global peptide therapeutics market projected to grow exponentially, compounds like 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentane-1-carboxylic acid are gaining traction for their ability to facilitate the synthesis of complex peptides with minimal side reactions.

Another area where this compound excels is in the development of cyclic peptide scaffolds. Cyclic peptides are increasingly recognized for their enhanced stability and bioavailability compared to linear counterparts. The unique oxolane and cyclopentane rings in this molecule contribute to its conformational rigidity, making it an ideal candidate for designing peptide-based inhibitors and protein-protein interaction modulators. This aligns with current research trends focusing on undruggable targets, where traditional small molecules often fall short.

From a synthetic chemistry perspective, the presence of both carboxylic acid and amide functionalities in 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentane-1-carboxylic acid offers versatile reactivity. These groups enable seamless integration into larger molecular architectures through amide bond formation or esterification, critical steps in constructing complex bioactive molecules. Recent advancements in click chemistry and bioorthogonal reactions have further expanded its utility in labeling and conjugation applications.

The compound's relevance extends to the burgeoning field of antibody-drug conjugates (ADCs), where precise control over linker chemistry is paramount. Its structural features allow for stable linkage while maintaining the integrity of the payload, addressing a key challenge in ADC development. As the ADC market continues its upward trajectory, driven by oncology applications, the demand for specialized building blocks like this compound is expected to rise correspondingly.

Quality control and analytical characterization of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentane-1-carboxylic acid typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The growing emphasis on quality by design (QbD) in drug development further underscores the importance of such rigorous analytical protocols.

Environmental and regulatory considerations are also shaping the conversation around this compound. With increasing focus on green chemistry principles, researchers are exploring more sustainable synthetic routes for Fmoc-protected amino acid derivatives. This includes optimizing solvent systems, reducing waste generation, and improving atom economy - all critical factors in modern chemical manufacturing.

Looking ahead, the potential applications of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopentane-1-carboxylic acid in peptidomimetic drug design and biomaterials science present exciting research avenues. Its unique structural features position it as a valuable tool in addressing current challenges in drug delivery and tissue engineering. As synthetic methodologies continue to advance, this compound is poised to play an increasingly important role in cutting-edge biomedical research and therapeutic development.